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Compound of Interest

Compound Name: Methyl 5-methoxypent-4-enoate

Cat. No.: B129536 Get Quote

For Immediate Reference: Essential Safety and Handling Protocols

This document provides crucial safety and logistical information for the handling and disposal

of Methyl 5-methoxypent-4-enoate (CAS No. 143538-29-8). Designed for researchers,

scientists, and drug development professionals, this guide outlines the necessary personal

protective equipment (PPE), operational procedures, and disposal plans to ensure a safe

laboratory environment.

Summary of Physicochemical and Hazard Data
Due to the limited availability of a specific Safety Data Sheet (SDS) for Methyl 5-
methoxypent-4-enoate, the following table includes data for the compound where available,

alongside information for structurally similar compounds: ethyl vinyl ether (representing the

vinyl ether moiety) and methyl crotonate (representing the unsaturated methyl ester moiety).

These analogs provide context for anticipating the hazards of the target compound.
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Property
Methyl 5-
methoxypent-4-
enoate

Ethyl Vinyl Ether
(Analog)

Methyl Crotonate
(Analog)

Molecular Formula C₇H₁₂O₃[1] C₄H₈O[2][3] C₅H₈O₂[4]

Molecular Weight 144.17 g/mol [1] 72.11 g/mol [3] 100.12 g/mol [4]

Boiling Point
~180–200 °C

(estimated)[1]
33 °C[3] 118-120 °C[4]

Flash Point Not available < -45 °C (-50 °F)[2][5] 4.4 °C (40 °F)[4]

Vapor Pressure Not available 439 mmHg at 20 °C 15.5 mmHg at 25 °C

Toxicity Not available
LD50 (oral, rat) > 4

g/kg[3]
Not available

Key Hazards

Flammability

(inferred), eye, skin,

and respiratory

irritation (inferred).

Highly flammable,

forms explosive

peroxides, may

polymerize violently,

irritant.[6]

Flammable, irritant.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure and ensure personal safety. The following

table summarizes the required equipment for handling Methyl 5-methoxypent-4-enoate.
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Body Part Required PPE
Specifications and
Remarks

Eyes/Face
Safety Goggles and Face

Shield

Use chemical splash goggles

that meet ANSI Z87.1

standards. A face shield should

be worn over goggles when

there is a significant risk of

splashing.

Hands Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Ensure gloves

are regularly inspected for

signs of degradation or

perforation.

Body Laboratory Coat

A flame-resistant lab coat is

advised due to the inferred

flammability. Ensure the coat is

fully buttoned.

Respiratory Fume Hood or Respirator

All handling of Methyl 5-

methoxypent-4-enoate should

be conducted in a certified

chemical fume hood to avoid

inhalation of vapors. If a fume

hood is not available or

ventilation is inadequate, a

NIOSH-approved respirator

with an organic vapor cartridge

is required.

Feet Closed-Toe Shoes
Leather or chemical-resistant

material is recommended.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is critical for the safe handling of Methyl 5-
methoxypent-4-enoate. The following diagram outlines the procedural steps from preparation
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to disposal.

Preparation

Handling in Fume Hood

Transfer to Hood

Experimental Use

Proceed with Protocol

Decontamination

Post-Experiment

Waste Disposal

Segregate Waste

Final Cleanup

Secure Waste Containers

Waste Streams Containment

Liquid Waste
(Unused chemical, solvent rinses)

Labeled, Sealed
Solvent Waste Container

Solid Waste
(Contaminated gloves, paper towels)

Labeled, Sealed
Solid Waste Bag

Licensed Hazardous
Waste Vendor
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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